Cas no 2034390-54-8 (N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 2034390-54-8
• MF: C₁₄H₁₈N₄O₃
• MW: 290.317722797394
• CID: 6585307
• PubChem ID: 122246769
• Update Time: 2025-10-31

N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• F6573-3126
• N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• 2034390-54-8
• N-(2-(2-(1H-imidazol-1-yl)ethoxy)ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• AKOS032463984
• N-[2-(2-imidazol-1-ylethoxy)ethyl]-1-methyl-2-oxopyridine-3-carboxamide

• Inchi： 1S/C14H18N4O3/c1-17-6-2-3-12(14(17)20)13(19)16-5-9-21-10-8-18-7-4-15-11-18/h2-4,6-7,11H,5,8-10H2,1H3,(H,16,19)
• InChI Key： QPXTXJQDQUBORO-UHFFFAOYSA-N
• SMILES： O(CCNC(C1=CC=CN(C)C1=O)=O)CCN1C=NC=C1

Computed Properties

• Exact Mass: 290.13789045g/mol
• Monoisotopic Mass: 290.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 76.5Ų

Additional information on N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 2034390-54-8): A Comprehensive Overview

N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 2034390-54-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is noteworthy for its combination of a pyridine ring, an imidazole moiety, and an ethoxyethyl linker. The presence of these functional groups imparts specific properties that contribute to its biological activity and potential therapeutic applications. The pyridine ring is a common motif in many bioactive molecules due to its ability to form hydrogen bonds and π-stacking interactions with biological targets. The imidazole group, on the other hand, is known for its protonation properties and ability to form coordination complexes with metal ions.

The synthesis of N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide has been reported in several studies. One common approach involves the condensation of 3-cyanoacetylacetone with 1-(2-chloroethyl)-1H-imidazole in the presence of a base, followed by amination with N-methylethylenediamine. This multi-step process yields the desired compound with high purity and yield. Recent advancements in synthetic methodologies have also explored green chemistry principles to minimize environmental impact and improve the overall efficiency of the synthesis.

Biological studies have revealed that N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide exhibits a range of pharmacological activities. One of the most promising areas of research is its potential as an antitumor agent. In vitro studies have shown that this compound can inhibit the proliferation of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its antitumor properties, N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-{2-2-(1H-imidazol-1-y l)ethoxyethyl}-1-methyl - 2 - oxo - 1 , 2 - dihydropyridine - 3 - carboxamide have been studied to assess its suitability for clinical development. Initial results indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound shows good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. However, further optimization may be necessary to enhance its pharmacokinetic properties for specific therapeutic applications.

Toxicity studies are crucial for evaluating the safety profile of any potential drug candidate. Preliminary toxicity assessments of N-{2 - 2 - ( 1 H - imidazol - 1 - yl ) ethoxyethyl } - 1 - methyl - 2 - oxo - 1 , 2 - dihydropyridine - 3 - carboxamide have shown that it is well-tolerated at therapeutic doses in animal models. No significant adverse effects were observed at doses up to several times higher than those required for therapeutic efficacy. However, more extensive toxicity studies are needed to fully characterize its safety profile before advancing to clinical trials.

In conclusion, N-{2 - ( 2 - ( 1 H - imidazol - 1 - yl ) ethoxy ) ethyl } - ( methylamino ) pyridin - 3 - yl ) carbamate (CAS No. 2034390-54-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry and drug discovery. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.